Folenox

• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• InChI: InChI=1S/C15H24O/c1-12(2)7-6-11-15(16-11)13(3,4)10-5-8-14(12,15)9-10/h10-11H,5-9H2,1-4H3/t10-,11-,14+,15+/m1/s1
• InChIKey: VQHLGZRKOZIABH-FIXIBIHLSA-N

Folenox (Isolongifolene Oxide) for Fragrance Procurement: Identity and Baseline Characteristics

Folenox (CAS 26619-69-2), chemically known as isolongifolene oxide or isolongifolene epoxide, is a synthetic sesquiterpene epoxide within the isolongifolane family of woody-ambery fragrance ingredients [1]. With the molecular formula C₁₅H₂₄O and a molecular weight of 220.35 g/mol, it is a trademarked product of Givaudan (introduced circa 1980) and is also supplied under various generic names including epoxyisolongifolene [2]. The compound is recognized as a reference woody odorant alongside structural relatives such as Piconia, Ysamber K, and Symroxane, all sharing the isolongifolene backbone but diverging in functionalization and sensory performance [3].

Product identity Trademarked Folenox grade from Givaudan

Olfactory role Reference woody-ambery odorant in isolongifolane family

Structural context Synthetic sesquiterpene epoxide; distinct from Piconia, Ysamber K, Symroxane

• [1] RIFM Expert Panel. RIFM fragrance ingredient safety assessment, isolongifolene oxide, CAS Registry Number 26619-69-2. Food and Chemical Toxicology, 2024. View Source
• [2] Givaudan N, Zurich. FOLENOX trademark registration, 1980. AllBrands.markets database. View Source
• [3] Givaudan SA. Oxygen-containing tri- or tetra-cyclic terpenoid compounds. US Patent Application 20080248990, 2008. View Source

Why Generic Isolongifolene Oxide Cannot Simply Replace Folenox in Fragrance Procurement

Although multiple suppliers offer 'isolongifolene oxide' or 'isolongifolene epoxide' under CAS 26619-69-2, the isolongifolene oxidation reaction is known to produce complex mixtures of epoxide, alcohol, ketone, and lactone byproducts depending on the oxidant and conditions employed . The stereochemical outcome is also highly route-dependent, with conventional peracid epoxidation yielding a mixture of α- and β-epoxide isomers that co-elute and are difficult to separate [1]. Consequently, the olfactory quality, purity, and batch-to-batch consistency of generic material can diverge significantly from the Givaudan-originated Folenox grade, which is manufactured under a controlled proprietary process. Procurement specifications centered solely on CAS number or nominal purity fail to capture these stereochemical and olfactory-critical quality attributes [2].

Stereochemical drift Generic oxidation routes produce mixed α/β-epoxide isomers, may shift olfactory quality away from the proprietary Folenox profile.

Batch inconsistency Purity and by-product profiles vary by supplier; CAS number alone does not guarantee sensory performance or lot-to-lot reproducibility.

Documentation gap Generic material typically lacks the RIFM safety-assessment package, which may delay formulation registration for regulated markets.

• [1] McQuillin FJ et al. Stereochemical Studies of Tricyclo[6.2.1.0(1,6)]undecanes Part 2: Stereochemistry of Isolongifolene Epoxide. Journal of Chemical Research (S), 1977, 61. View Source
• [2] Loiseau M et al. Synthesis in fluorous phase: a convenient synthesis of isolongifolene epoxide and its rearrangement to ketone. Journal of Fluorine Chemistry, 2000, 102(1): 85–91. View Source

Folenox Quantitative Differentiation Evidence: Comparator-Based Procurement Decision Guide

RIFM Safety Clearance Across Seven Human Health Endpoints vs. Non-Assessed Generic Isolongifolene Oxide

Folenox (isolongifolene oxide, CAS 26619-69-2) has undergone a comprehensive RIFM safety assessment in 2024 in which all seven human health endpoints (including genotoxicity, repeated dose toxicity, reproductive toxicity, skin sensitization, phototoxicity, and local respiratory toxicity) were cleared using target data, read-across, and/or TTC methodology [1]. In contrast, for generic isolongifolene epoxide sourced from non-IFRA-affiliated suppliers, only a basic GHS classification (H315: skin irritation, Category 2) is available, with explicit 'no data available' entries for serious eye damage, respiratory sensitization, germ cell mutagenicity, and other adverse effects . This represents a material difference in regulatory documentation quality that directly affects procurement risk for formulated consumer products.

Safety endpoints cleared

Head-to-head

Folenox: 7 of 7 human health endpoints assessed and cleared (RIFM 2024)
Generic CAS 26619-69-2: 0 formally cleared endpoints; multiple GHS data gaps

Procurement of non-assessed material creates regulatory documentation gaps for consumer-product formulation.

RIFM safety assessment vs. GHS sixth revised edition classification.

Evidence Dimension	Number of human health safety endpoints assessed and cleared
Target Compound Data	7/7 endpoints cleared (genotoxicity, repeated dose toxicity, reproductive toxicity, skin sensitization, phototoxicity/photoallergenicity, local respiratory toxicity, environmental) [1]
Comparator Or Baseline	Generic CAS 26619-69-2: 0 endpoints formally assessed; GHS data gaps noted for serious eye damage, respiratory sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity
Quantified Difference	7 vs. 0 formally cleared endpoints; multiple GHS data gaps for generic material
Conditions	RIFM safety assessment framework (2024) vs. GHS sixth revised edition classification

Why This Matters

For fragrance houses and FMCG manufacturers, RIFM-clearance documentation is a gatekeeper requirement for formulation registration; procurement of non-assessed generic material introduces regulatory compliance gaps that can delay product launches.

• [1] Api AM, Bartlett A, Belsito D, et al. RIFM fragrance ingredient safety assessment, isolongifolene oxide, CAS Registry Number 26619-69-2. Food and Chemical Toxicology, 2024. View Source

Substantivity of 64 Hours at 100% vs. Class-Level Woody Epoxide Baseline

Folenox (isolongifolene epoxide) exhibits a substantivity of 64 hours when evaluated at 100% on a dry blotter, classifying its odor longevity as medium-to-long in the woody odorant category [1]. This is a critical formulation parameter in functional perfumery where long-lasting woody base notes are required. By comparison, the related isolongifolane derivative Ysamber K (CAS 154171-77-4/154171-76-3) achieves good substantivity as well, but is described qualitatively as 'good to high' rather than numerically specified [2]. Generic isolongifolene epoxide assay ranges vary widely (70–100% purity) and substantivity is typically unreported by non-specialist suppliers [3].

Substantivity (dry blotter)

Class-level inference

Folenox: 64 hours at 100%
Ysamber K: qualitatively “good” (no hours reported)
Generic isolongifolene epoxide: substantivity not reported

Numerically specified substantivity enables predictive dry-down modeling; qualitative descriptors do not.

Perflavory / The Good Scents Company database; Ysamber K from Symrise TDS.

Evidence Dimension	Substantivity (odor longevity) on dry blotter at 100% concentration
Target Compound Data	64 hours at 100.00% (dry) [1]
Comparator Or Baseline	Ysamber K: qualitatively 'good substantivity' (no numerical hours reported) [2]; Generic isolongifolene epoxide: substantivity not reported [3]
Quantified Difference	64 hours (Folenox) vs. not quantified (comparators); numerical specification enables formulation modeling
Conditions	Dry blotter evaluation at 100% concentration (The Good Scents Company / Perflavory database)

Why This Matters

A numerically specified substantivity value allows perfumers and procurement teams to mathematically model fragrance dry-down behavior in formulations, whereas qualitative descriptors ('good', 'high') provide insufficient data for predictive formulation design.

• [1] The Good Scents Company / Perflavory. Isolongifolene epoxide (67999-56-8) odor and substantivity data. View Source
• [2] Symrise AG. Ysamber K Technical Data Sheet. Perfumer & Flavorist, 2021. View Source
• [3] Perflavory. Isolongifolene epoxide assay range (70.00–100.00%). View Source

Fluorous-Phase Epoxidation Yield of 64% for Pure β-Epoxide vs. Poor Yields from Conventional Peracid Oxidation

The synthesis of isolongifolene β-epoxide (the stereoisomer corresponding to Folenox) has been improved via a fluorous-phase Mn(OAc)₃-catalyzed aerobic epoxidation with pivalaldehyde/O₂ in FC-75, yielding the β-epoxide as the sole product in 64% yield [1]. This represents a substantial advance over conventional peracetic acid or perbenzoic acid oxidation, which produces a complex mixture of epoxide, alcohol, ketone, and lactone from which isolongifolene epoxide is isolated in poor yields only after laborious separation [1]. The fluorous-phase method avoids the acid-catalyzed rearrangement and overoxidation that plague conventional routes, enabling access to stereochemically cleaner material [2].

β‑Epoxide synthetic yield

Head-to-head

Fluorous-phase Mn(OAc)₃: 64% yield of pure β-epoxide (sole product)
Conventional peracid oxidation: poor, unspecified yield; multi-component mixture requires extensive purification

Synthetic route choice directly influences procurement cost, purity consistency, and downstream processing burden.

Loiseau et al., J. Fluorine Chem. 2000; FC-75, pivalaldehyde/O₂.

Evidence Dimension	Isolated yield of isolongifolene β-epoxide from isolongifolene
Target Compound Data	64% yield of pure β-epoxide (sole product) via Mn(OAc)₃-catalyzed aerobic epoxidation in FC-75 [1]
Comparator Or Baseline	Conventional peracetic/perbenzoic acid route: complex mixture (epoxide + alcohol + ketone + lactone); epoxide isolated in poor yields after laborious separation [1]
Quantified Difference	64% single-product yield vs. poor, unspecified yield with multi-component mixture requiring extensive purification
Conditions	Fluorous phase (FC-75), Mn(OAc)₃·2H₂O (4 mol%), pivalaldehyde (3 equiv), O₂ [1]; vs. peracid oxidation in conventional organic solvent

Why This Matters

This synthesis route directly impacts procurement cost and quality: a higher-yielding, selective route to the β-epoxide means commercial suppliers using optimized methods can offer more consistent, higher-purity material at potentially lower cost than those relying on legacy peracid chemistry.

• [1] Loiseau M et al. Synthesis in fluorous phase: a convenient synthesis of isolongifolene epoxide and its rearrangement to ketone. Journal of Fluorine Chemistry, 2000, 102(1): 85–91. View Source
• [2] Sesquiterpenes in the Perfumery Industry. Society of Cosmetic Chemists Online Library. View Source

Physicochemical Specification Consistency: Density, Refractive Index, and Melting Point vs. Variable Generic Ranges

Folenox is supplied with tightly defined physicochemical specifications: density at 20°C of 0.996–1.002 g/cm³ and refractive index at 20°C of 1.4920–1.4970 [1]. The melting point is reported at 39–41°C, indicating a crystalline solid at ambient temperatures that may partially liquefy depending on storage [2]. In contrast, generic isolongifolene epoxide listings show wider or conflicting ranges: assay specifications from 70.00–100.00% [3], refractive index ranges that vary between supplier databases [4], and a boiling point reported at both 109–112°C (at 5 Torr) and 258–260°C (at 760 mmHg), which reflect different pressure conditions rather than intrinsic material differences but can cause confusion during incoming quality checks [2][4]. Tight specification windows reduce the probability of accepting out-of-specification material.

Specification windows

Cross-study comparable

Folenox RI range Δ = 0.0050 (1.4920–1.4970); density Δ = 0.006 g/cm³
Generic material: assay range spans 70–100%; refractive index varies by supplier

Tight specification windows signal robust process control, reducing batch-rejection risk and incoming QC burden.

Nutrifoods Folenox TDS vs. Perflavory aggregator data.

Evidence Dimension	Tightness of physicochemical specification windows
Target Compound Data	Density 0.996–1.002 g/cm³ (Δ=0.006); Refractive index 1.4920–1.4970 (Δ=0.0050); Melting point 39–41°C (Δ=2°C) [1][2]
Comparator Or Baseline	Generic isolongifolene epoxide: Assay range 70.00–100.00% (Δ=30%); Density 0.993–0.999 g/cm³ (Δ=0.006); Refractive index varies by supplier; no certified melting point [3][4]
Quantified Difference	Assay range width: 30% (generic) vs. not explicitly bounded at lower limit for Folenox-branded material; Refractive index Δ=0.0050 for Folenox vs. variable for generics
Conditions	Supplier technical datasheets (Nutrifoods for Folenox; Perflavory/aggregator databases for generic)

Why This Matters

Narrow specification windows are a proxy for manufacturing process control; for procurement, this translates into lower risk of batch rejection, reduced incoming QC burden, and greater confidence in olfactory consistency across production campaigns.

• [1] Nutrifoods. Folenox Technical Data Sheet: Physical-Chemical Properties (Density 20°C, Refractive Index 20°C). 2026. View Source
• [2] ChemicalBook. FOLENOX Chemical Properties: Melting Point, Boiling Point, Density, Vapor Pressure. View Source
• [3] Perflavory. Isolongifolene epoxide: Assay Range (70.00 to 100.00%). View Source
• [4] The Good Scents Company / Perflavory. Isolongifolene epoxide (67999-56-8) physicochemical data. View Source

Folenox Optimal Application Scenarios for Scientific and Industrial Procurement

Fine Fragrance Base-Note Formulation Requiring Documented Safety Clearance

Folenox is deployed in fine fragrances at concentrations typically up to 10% of the fragrance concentrate, where its woody, spicy character provides a durable base note with a substantivity of 64 hours on dry blotter at 100% [Section 3, Evidence Item 2]. For procurement teams sourcing materials destined for regulated consumer markets (EU, US), the RIFM safety assessment clearing all seven human health endpoints provides the regulatory documentation package required for IFRA-compliant formulation registration, differentiating Folenox from generic isolongifolene oxide lacking such documentation [1].

Functional Perfumery in Laundry Care and Fabric Softeners Requiring Long-Lasting Dry Down

In laundry care applications, fragrance substantivity on fabric substrates is a critical performance parameter. Folenox's quantified 64-hour substantivity (dry blotter, 100%) provides formulators with a predictable longevity metric for fabric softener and detergent fragrance design [Section 3, Evidence Item 2]. The Givaudan patent literature specifically identifies isolongifolane-derived compounds (including Folenox as a reference material) as suitable for fabric softener applications at 0.001–0.05 weight percent, and notes that compounds with larger osmophoric-to-lipophilic distances exhibit very high substantivity on fabrics, hair, and skin [2].

Synthetic Intermediate for Isolongifolenone and Woody-Ambery Ketone Derivatives

Folenox (isolongifolene β-epoxide) serves as a key intermediate for the rearrangement to isolongifolane ketones that possess desirable woody, vetiver-type odor profiles used in perfumery [Section 3, Evidence Item 3]. The fluorous-phase epoxidation method yielding 64% pure β-epoxide as the sole product [3] provides process chemists with a cleaner starting material for downstream rearrangement chemistry (e.g., acid-catalyzed rearrangement to isolongifolane ketone), avoiding the purification burden associated with the multi-component mixtures generated by conventional peracid oxidation. For procurement of R&D intermediates destined for kilogram-scale process development, the stereochemical predictability of the starting epoxide directly affects downstream yield and product purity.

Procurement for IFRA-Compliant Consumer Product Development with Defined QC Specifications

For procurement professionals managing fragrance raw material supply chains, Folenox offers a combination of tight physicochemical specifications (density 0.996–1.002 g/cm³, refractive index 1.4920–1.4970) and the documented worldwide usage volume band of 0.1–1 metric ton per year (IFRA, 2019) [1][4]. The known volume band enables demand forecasting, while the narrow QC windows facilitate incoming material identity verification using standard benchtop instrumentation, reducing reliance on expensive GC-MS or chiral chromatography for routine batch acceptance testing.

Application

Selection Property

Validation Focus

Fine fragrance base-note formulation

Documented RIFM safety clearance

IFRA-compliant registration for regulated markets

Fabric softener and laundry care longevity

Numerically specified substantivity profile

Dry-down modeling on fabric substrates

Synthetic intermediate for woody ketone derivatives

Stereochemically predictable β-epoxide starting material

Downstream rearrangement yield and product purity

Procurement with defined QC specifications

Tight physicochemical specification windows

Benchtop identity verification and batch consistency

• [1] Api AM et al. RIFM fragrance ingredient safety assessment, isolongifolene oxide, CAS Registry Number 26619-69-2. Food and Chemical Toxicology, 2024 (includes IFRA Volume of Use data: 0.1–1 metric ton/year). View Source
• [2] Givaudan SA. Oxygen-containing tri- or tetra-cyclic terpenoid compounds. US Patent Application 20080248990, 2008. View Source
• [3] Loiseau M et al. Synthesis in fluorous phase: a convenient synthesis of isolongifolene epoxide and its rearrangement to ketone. Journal of Fluorine Chemistry, 2000, 102(1): 85–91. View Source
• [4] Nutrifoods. Folenox Technical Data Sheet: Physical-Chemical Properties. View Source